Cas no 835876-04-5 (Benzenamine, 2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-)

Benzenamine, 2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)- structure
835876-04-5 structure
Product name:Benzenamine, 2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-
CAS No:835876-04-5
MF:C13H11N2OF3
MW:268.23444
CID:1809364
PubChem ID:11482551

Benzenamine, 2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-
    • 2-(6-methoxypyridin-3-yl)-5-(trifluoromethyl)aniline
    • 835876-04-5
    • HS-4762
    • NJUFYKWXFDHTMY-UHFFFAOYSA-N
    • DTXSID10467342
    • AKOS015962715
    • Inchi: InChI=1S/C13H11F3N2O/c1-19-12-5-2-8(7-18-12)10-4-3-9(6-11(10)17)13(14,15)16/h2-7H,17H2,1H3
    • InChI Key: NJUFYKWXFDHTMY-UHFFFAOYSA-N
    • SMILES: COC1=NC=C(C=C1)C2=C(C=C(C=C2)C(F)(F)F)N

Computed Properties

  • Exact Mass: 268.08234746g/mol
  • Monoisotopic Mass: 268.08234746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 48.1Ų

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